Cas no 1225278-35-2 (Benzenamine, 2,5-difluoro-4-[[2-(1-methyl-1h-pyrazol-4-yl)-4-pyridinyl]oxy]-)

• Product Name: Benzenamine, 2,5-difluoro-4-[[2-(1-methyl-1h-pyrazol-4-yl)-4-pyridinyl]oxy]-
• CAS No: 1225278-35-2
• MF: C₁₅H₁₂F₂N₄O
• MW: 302.278789520264
• CID: 2156280
• PubChem ID: 59322774
• Update Time: 2025-10-11

Benzenamine, 2,5-difluoro-4-[[2-(1-methyl-1h-pyrazol-4-yl)-4-pyridinyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,5-difluoro-4-[[2-(1-methyl-1h-pyrazol-4-yl)-4-pyridinyl]oxy]-
• 2,5-difluoro-4-(2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yloxy)aniline
• AZB27835
• 1225278-35-2
• DB-121876
• SCHEMBL3492778
• AKOS037650371
• CS-M2315
• C12682
• 2,5-difluoro-4-[2-(1-methylpyrazol-4-yl)pyridin-4-yl]oxyaniline
• 2,5-difluoro-4-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)oxy)aniline
• AKZAHCBQARBRTB-UHFFFAOYSA-N
• CS-14707

• Inchi： 1S/C15H12F2N4O/c1-21-8-9(7-20-21)14-4-10(2-3-19-14)22-15-6-11(16)13(18)5-12(15)17/h2-8H,18H2,1H3
• InChI Key： AKZAHCBQARBRTB-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1OC1C=CN=C(C=1)C1C=NN(C)C=1)F)N

Computed Properties

• Exact Mass: 302.09791734g/mol
• Monoisotopic Mass: 302.09791734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on Benzenamine, 2,5-difluoro-4-[[2-(1-methyl-1h-pyrazol-4-yl)-4-pyridinyl]oxy]-

Benzenamine, 2,5-difluoro-4-[[2-(1-methyl-1H-pyrazol-4-yl)-4-pyridinyl]oxy]-: A Novel Compound with Promising Therapeutic Potential in 2,5-difluoro and 4-[[2-(1-methyl-1H-pyrazol-4-yl)-4-pyridinyl]oxy] Functional Groups

Benzenamine, 2,5-difluoro-4-[[2-(1-methyl-1H-pyrazol-4-yl)-4-pyridin-yl]oxy]- is a complex organic molecule characterized by its unique molecular structure, which combines multiple functional groups including 2,5-difluoro and 4-[[2-(1-methyl-1H-pyrazol-4-yl)-4-pyridinyl]oxy]. This compound has attracted significant attention in the field of pharmaceutical research due to its potential applications in drug development and therapeutic interventions. The synthesis and characterization of this compound have been extensively studied, with recent advances highlighting its structural stability and biological activity.

The molecular framework of Benzenamine, 2,5-difluoro-4-[[2-(1-methyl-1H-pyrazol-4-yl)-4-pyridinyl]oxy]- is based on a benzene ring substituted with 2,5-difluoro groups, which are known to modulate the physicochemical properties of the molecule. The 4-[[2-(1-methyl-1H-pyrazol-4-yl)-4-pyridinyl]oxy] moiety introduces additional complexity, as it incorporates a pyrazole ring and a pyridine ring connected via an oxygen atom. This hybrid structure is believed to confer unique pharmacological properties, such as enhanced binding affinity to specific targets and improved metabolic stability.

Recent studies have demonstrated that the 2,5-difluoro functional groups in this compound play a critical role in modulating its interaction with biological systems. For instance, the fluorine atoms may influence the molecule's hydrophobicity and hydrogen bonding capabilities, which are essential for its activity in biological environments. Additionally, the 4-[[2-(1-methyl-1H-pyrazol-4-yl)-4-pyridinyl]oxy] group has been shown to enhance the compound's ability to form stable complexes with protein targets, a key factor in its potential therapeutic applications.

One of the most promising areas of research involving Benzenamine, 2,5-difluoro-4-[[2-(1-methyl-1H-pyrazol-4-yl)-4-pyridinyl]oxy]- is its potential use in the treatment of inflammatory diseases. Recent studies have indicated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The 2,5-difluoro groups may contribute to this effect by modulating the activity of enzymes involved in inflammatory pathways, while the 4-[[2-(1-methyl-1H-pyrazol-4-yl)-4-pyridinyl]oxy] group may enhance its ability to bind to specific receptors associated with inflammation.

Another area of interest is the potential application of this compound in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry in 2023 highlighted the compound's ability to cross the blood-brain barrier and exert neuroprotective effects. The 4-[[2-(1-methyl-1H-pyrazol-4-yl)-4-pyridinyl]oxy] group is thought to facilitate this property by improving the molecule's solubility and permeability, which are critical for its efficacy in the central nervous system.

From a synthetic perspective, the preparation of Benzenamine, 2,5-difluoro-4-[[2-(1-methyl-1H-pyrazol-4-yl)-4-pyridinyl]oxy]- involves a multi-step process that requires precise control of reaction conditions. The synthesis typically begins with the formation of the pyrazole ring, followed by the introduction of the pyridine ring and the 4-[[2-(1-methyl-1H-pyrazol-4-yl)-4-pyridinyl]oxy] group through a series of coupling reactions. The 2,5-difluoro groups are introduced via fluorination reactions, which must be carefully optimized to ensure the desired regioselectivity.

Recent advancements in analytical techniques have enabled researchers to characterize this compound with high precision. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the molecular structure and purity of the compound. These methods have also helped in identifying potential impurities or side products, which is crucial for the development of safe and effective pharmaceutical formulations.

Despite its promising properties, the use of Benzenamine, 2,5-difluoro-4-[[2-(1-methyl-1H-pyrazol-4-yl)-4-pyridinyl]oxy]- in clinical settings is still in its early stages. Ongoing research is focused on elucidating its exact mechanism of action and evaluating its safety profile in preclinical models. Preliminary studies suggest that the compound is well-tolerated and has minimal toxicity, which is a positive sign for its potential as a therapeutic agent.

In conclusion, Benzenamine, 2,5-difluoro-4-[[2-(1-methyl-1H-pyrazol-4-yl)-4-pyridinyl]oxy]- represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure, combining 2,5-difluoro and 4-[[2-(1-methyl-1H-pyrazol-4-yl)-4-pyridinyl]oxy] functional groups, offers a promising platform for the development of new drugs targeting a wide range of diseases. As research in this area continues to evolve, the potential applications of this compound are expected to expand, contributing to the advancement of modern medicine.